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Compound of Interest

Compound Name: 5-Methyipicolinic acid hydrate
CAS No.: 1588441-37-5
Cat. No.: B1456659
Get Quote
. J

Welcome to the technical support center for the crystallization of 5-Methylpicolinic acid
hydrate. This guide is designed for researchers, scientists, and drug development
professionals who are navigating the complexities of obtaining high-quality crystals of this
compound. The unique physicochemical properties of 5-Methylpicolinic acid, including its
potential for zwitterion formation, hydrogen bonding capabilities, and the stability of its hydrate
form, present specific challenges. This document provides in-depth troubleshooting advice and
answers to frequently asked questions, grounded in established crystallization principles and

field-proven insights.

Physicochemical Properties

A clear understanding of the material's properties is fundamental to troubleshooting its
crystallization.
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5-Methylpicolinic 5-Methylpicolinic

Property . . Reference
Acid Acid Hydrate

Molecular Formula C7H7NO2 C7H9NOs3 [1112]

Molecular Weight 137.14 g/mol 155.15 g/mol [1][2]

o 5-methylpyridine-2-
5-methylpyridine-2- ] ]
IUPAC Name ] ] carboxylic acid [1]
carboxylic acid

hydrate
Appearance Off-white solid Solid [3]
Melting Point 164-166 °C Not specified [3]

Store in a dry, sealed )
Store in a dry, sealed
Storage place, recommended [2][3]

lace
2-8°C P

Part 1: Troubleshooting Guide

Crystallization is often an empirical process, but most failures can be diagnosed and resolved
systematically. This section addresses the most common issues encountered during the
crystallization of 5-Methylpicolinic acid hydrate in a question-and-answer format.

Initial Diagnostic Workflow

Before proceeding to specific issues, use this decision tree to diagnose the general state of
your crystallization experiment.
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Start: Saturated solution
prepared at elevated temperature

Allow solution to cool

Observe outcome after
sufficient cooling time

Solution remains clear? Imiscible liquid forms? Amorphous solid crashes out? Solid particles form slowly?

Issue: No Crystals Form Issue: Oiling Out Issue: Rapid Precipitation Success: Crystal Formation
(Clear Solution) (Liguid Phase Separation) (Fine Powder) Proceed to Quality Check
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Start: Select Candidate Solvents
(Polar Protic & Aprotic)

'

Test Solubility:
~10mg compound in 0.5mL solvent

'

Observe at Room Temp

Dissolves at RT Insoluble at RT

Consider as Primary Splvent et el Ve
(for anti-solvent pair)

Observe at Boiling Point

Dissolves when Hot

Insoluble when Hot

Cool solution

Good Single Solvent Poor Solvent

Y

Consider as Anti-Solvent

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Methylpicolinic acid | C7TH7NO2 | CID 199575 - PubChem [pubchem.ncbi.nim.nih.gov]

2. CAS 1588441-37-5 | 5-Methylpicolinic acid hydrate - Synblock [synblock.com]

3. 5-METHYLPICOLINIC ACID | 4434-13-3 [chemicalbook.com]

e To cite this document: BenchChem. [Technical Support Center: Crystallization of 5-
Methylpicolinic Acid Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456659/docs#technical-support-center-
crystallization-of-5-methylpicolinic-acid-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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